9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C20H18BrNO3
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 9-(4-bromo-3-methylphenyl)-4-ethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C20H18BrNO3/c1-3-13-9-19(23)25-20-15(13)5-7-18-16(20)10-22(11-24-18)14-4-6-17(21)12(2)8-14/h4-9H,3,10-11H2,1-2H3
• InChI Key: LKFMPCPICLJLEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC3=C2CN(CO3)C4=CC(=C(C=C4)Br)C

Description

The compound 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one (hereafter referred to as the "target compound") is a chromenoxazine derivative characterized by a brominated and methyl-substituted phenyl ring at position 9 and an ethyl group at position 4 of the fused chromenoxazin core. Its structure (Fig. The bromine atom and ethyl substituent likely influence its electronic properties, solubility, and intermolecular interactions compared to analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves a multi-step process. One common method is the Mannich-type condensation reaction, which involves the reaction of 7-hydroxy-4-methylcoumarin, formaldehyde, and primary amines in water at elevated temperatures (80-90°C) . This reaction leads to the formation of the chromenooxazine core with the desired substituents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The bromine atom in the phenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions and pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmacophore in drug design.

Industry: The compound’s chemical properties make it suitable for use in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets and pathways. The brominated phenyl group and chromenooxazine core play a crucial role in its activity. The compound can bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations

Chromenoxazine derivatives exhibit diverse pharmacological activities depending on substituents. Key structural analogues include:

a) Halogenated Phenyl Derivatives

• 9-(4-Fluorobenzyl)-4-(4-methoxyphenyl)-... (): Features a fluorinated benzyl group and methoxyphenyl substituent. The fluorine atom, being smaller and less polarizable than bromine, may reduce steric hindrance and alter binding affinity in biological systems .
• 9-(2,4-Dichlorophenyl)-3,4-dimethyl-...

b) Alkyl and Hydroxyalkyl Chain Derivatives

• 9-(4-Hydroxybutyl)-3-(4-methoxyphenyl)-... (): A hydroxybutyl chain introduces hydrogen-bonding capacity, increasing aqueous solubility relative to the target compound’s ethyl group .
• 9-Butyl-3-(4-methoxyphenyl)-... (): A butyl chain may enhance metabolic stability compared to ethyl, though at the cost of increased molecular weight .

c) Ferrocenyl Derivatives

• 9-(Ferrocenylmethyl)-... (): Incorporation of a ferrocenyl moiety introduces redox activity and metal coordination properties, diverging significantly from the purely organic substituents in the target compound .

Physicochemical Properties

Comparative data on melting points, yields, and spectral features highlight substituent effects:

Compound (Source)	Substituents	Melting Point (°C)	Yield (%)	Notable Spectral Features (NMR/IR/MS)
Target Compound (Ev17, Ev18)	4-Bromo-3-methylphenyl, 4-ethyl	Not reported	Not reported	Bromine-induced deshielding in $^{13}\text{C}$ NMR expected .
4e, n=3 (Ev2)	3,4-Dimethoxyphenyl, hydroxybutyl	78–79	66	Broad IR O-H stretch (~3400 cm$^{-1}$) .
6d (Ev10)	4-Methylbenzyl, phenyl	159–164	70	Aromatic protons at δ 7.27–7.17 ($^{1}\text{H}$ NMR) .
9-Butyl-... (Ev19)	Butyl, 4-methoxyphenyl	Not reported	Not reported	MS: [M+H]$^+$ calc’d 384.1; HRMS confirmed .

Key Observations :

• Halogen Effects : Bromine’s higher molecular weight and polarizability may increase melting points compared to fluorine or chlorine analogues, though direct data are lacking.
• Hydroxyalkyl vs. Aryl Chains : Hydroxyalkyl derivatives (e.g., ) exhibit lower melting points (122–123°C) due to disrupted crystallinity from hydrogen bonding .
• Synthetic Efficiency : Yields for benzyl-substituted derivatives (e.g., 70% for 6d in ) surpass those of hydroxyalkyl analogues (48–77%), suggesting steric and electronic advantages in synthesis .

Tautomerism and Solvent Effects

highlights that chromenoxazines can exist as tautomers (e.g., oxazin-4-ones vs. chromen-4-ones), with ratios influenced by substituents and solvent polarity. The target compound’s bromophenyl group, being electron-withdrawing, may stabilize the oxazinone tautomer in polar solvents .

Biological Activity

The compound 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a member of the oxazine family and exhibits a complex structure characterized by a chromeno framework fused with a 1,3-oxazine ring. This article explores its biological activities, focusing on antimicrobial properties, anti-inflammatory effects, and potential therapeutic applications.

Chemical Structure

The chemical structure can be represented as follows:

$$\text{C}_{20}\text{H}_{18}\text{Br}\text{N}\text{O}_{3}$$

This compound features a bromo substituent at the 4-position and an ethyl group at the 4-position of the chromeno structure. The presence of these substituents is crucial for its biological activity.

Biological Activity Overview

Research indicates that derivatives of the oxazine class exhibit significant biological activities. The specific compound under review has shown promise in several areas:

• Antimicrobial Activity :
  • Studies have demonstrated that this compound possesses antibacterial properties against various strains of bacteria, including Staphylococcus aureus and Klebsiella pneumoniae.
  • It has also been noted for its antifungal activity, inhibiting mycelial growth in certain fungi.
• Anti-inflammatory Properties :
  • Preliminary investigations suggest that the compound may interact with proteins involved in inflammatory pathways. This interaction could lead to potential therapeutic applications in treating inflammatory diseases.
• Antioxidant Activity :
  • The compound has shown potential antioxidant properties, which are beneficial in combating oxidative stress in biological systems.

Antimicrobial Studies

A study conducted on various derivatives of the oxazine class revealed that compounds with similar structures to 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exhibited varying degrees of antimicrobial activity. The following table summarizes key findings:

Compound Name	Structure Features	Biological Activity
9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one	Bromine substitution at position 4	Antimicrobial
6-chloro-9-[2-(2-fluorophenyl)ethyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one	Fluorophenyl substitution	Antifungal
9-(3-chlorophenyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazine	Methyl substitution at position 4	Antioxidant

Case Studies

In a recent case study involving animal models of inflammation:

• Objective : To evaluate the anti-inflammatory effects of the compound.
• Methodology : Administration of varying doses was followed by assessment of inflammatory markers.
• Results : Significant reductions in markers such as TNF-alpha and IL-6 were observed in treated groups compared to controls.

The exact mechanism by which 9-(4-bromo-3-methylphenyl)-4-ethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exerts its biological effects remains under investigation. However:

• Molecular docking studies suggest that it may bind to specific enzymes or receptors involved in inflammation and microbial resistance.